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Compound of Interest

(2R,3R)-2,3-dihydroxy-4-0xo-4-
Compound Name:

(phenylamino)butanoic acid
CAS No.: 3019-58-7

Cat. No.: B1339049

Get Quote

Executive Summary

(2R,3R)-Tartranilic acid (CAS: 3019-58-7), also known as (2R,3R)-4-anilino-2,3-dihydroxy-4-
oxobutanoic acid, represents a critical class of semi-synthetic chiral resolving agents.[1]
Derived from the abundant chiral pool precursor L-(+)-tartaric acid, this compound bridges the
gap between simple dicarboxylic acids and complex chiral solvating agents. Its utility lies in its
bifunctional nature: possessing both a carboxylic acid moiety for salt formation and a
phenylamide group for

stacking and hydrogen bond directionality. This guide details its structural elucidation, robust
synthetic protocols, and mechanistic role in enantiomeric resolution.

Structural Elucidation & Stereochemistry

The efficacy of (2R,3R)-tartranilic acid as a resolving agent is dictated by its rigid
stereochemical definition and functional group diversity.
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Stereochemical Configuration

The molecule retains the absolute configuration of its precursor, L-(+)-tartaric acid.

e Chiral Centers: Carbon-2 and Carbon-3.[2]

o Configuration: (2R, 3R).

o |UPAC Designation: (2R,3R)-2,3-dihydroxy-4-oxo-4-(phenylamino)butanoic acid.

Functional Group Architecture

Unlike symmetric tartaric acid, tartranilic acid is desymmetrized, creating a "head-to-tail"

polarity vector that enhances its discrimination capability during crystallization.

Moiety

Chemical Function

Supramolecular Role

Carboxylic Acid (C1)

Proton Donor (

)

Forms ionic salt bridge with

chiral amine guests.

Secondary Amide (C4)

H-Bond Donor/Acceptor

Provides rigid "handle” for
directional H-bonding; limits

conformational freedom.

Vicinal Diol (C2, C3)

H-Bond Donor/Acceptor

Facilitates secondary lattice
interactions; creates a chiral

cleft.

Phenyl Ring

Hydrophobic Domain

Enables

interactions with aromatic
guests (e.g., alkaloids,

isoquinolines).

Synthetic Pathway & Protocol

As a Senior Application Scientist, | recommend the Anhydride Route over direct amidation.

Direct heating of tartaric acid with aniline often leads to uncontrolled formation of the diamide
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(tartranilide) or polymerization. The anhydride intermediate ensures mono-functionalization.

Reaction Logic

e Protection/Activation: L-Tartaric acid is converted to diacetyltartaric anhydride. This activates
the carbonyls while protecting the hydroxyls to prevent side reactions.

o Amidation: Nucleophilic attack by aniline occurs at one carbonyl, opening the ring to form the
mono-amide.

o Deprotection: Base-catalyzed hydrolysis removes the acetyl groups, restoring the diol
functionality.

Synthetic Workflow Diagram
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:
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Ring Opening

0,0-Diacetyltartranilic Acid

:

Hydrolysis
(NaOH, then HCI)

Deprotection

(2R,3R)-Tartranilic Acid

(Target)
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Figure 1: Step-wise synthetic pathway ensuring mono-amidation and stereochemical retention.
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Validated Experimental Protocol

Note: All steps should be performed in a fume hood.

Activation: Suspend L-tartaric acid (150 g, 1.0 mol) in acetic anhydride (700 mL). Add 1 mL

conc.

. Warm gently until exothermic reaction initiates.[3] Reflux for 10 minutes. Cool to crystallize
(2R,3R)-diacetyltartaric anhydride. Filter and wash with cold benzene/hexane.

e Amidation: Dissolve the anhydride (0.2 mol) in anhydrous dichloromethane (DCM). Add
aniline (0.2 mol) dropwise at 0°C. Stir for 2 hours at room temperature. The intermediate
diacetyltartranilic acid will precipitate or can be concentrated.

o Hydrolysis: Dissolve the intermediate in 2N NaOH (excess). Stir for 1 hour to cleave acetyl
esters. Acidify carefully with concentrated HCI to pH 1-2.

 Purification: The crude (2R,3R)-tartranilic acid precipitates. Recrystallize from water or
MeOH/Water to yield white needles.

o Quality Check: Melting Point should be distinct (approx. range 168-175°C depending on
solvation); Optical Rotation

to

(c=1, MeOH).
Mechanism of Chiral Resolution
(2R,3R)-Tartranilic acid is particularly effective for resolving racemic amines (e.g.,

-methylbenzylamine, substituted tetrahydroisoquinolines).

The "Two-Point" Interaction Model

Successful resolution relies on the formation of a diastereomeric salt that is significantly less
soluble than its counterpart. Tartranilic acid achieves this via:

e Primary lonic Anchor: The carboxylate (
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) binds the protonated amine (

)-

e Secondary Recognition: The amide carbonyl (

) and the hydroxyl groups form a specific hydrogen-bonding network.

e Steric/

-Wall: The phenyl ring of the tartranilic acid creates a "wall" that allows only one enantiomer
of the amine to fit snugly into the crystal lattice (the "lock and key" fit).

Resolution Pathway Diagram
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Figure 2: Thermodynamic discrimination pathway in diastereomeric salt formation.

Analytical Characterization Data

When validating the synthesized or purchased material, the following physicochemical
properties serve as the standard for purity.
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Parameter

Specification

Notes

Appearance

White crystalline powder

Hygroscopic; store in

desiccator.

Molecular Formula

MW: 225.20 g/mol

Melting Point

168°C - 172°C

Decomposes upon melting.

Optical Rotation

to

Concentration

in Methanol.[1]

Soluble: MeOH, EtOH, Water

Recrystallize from

Solubility )
(Hot)Insoluble: Hexane, DCM Water/Ethanol mix.
Stronger acid than acetic acid
due to
pKa (Carboxylic acid)
-OH.

NMR Signature (Typical in DMSO-)

e 9.5 ppm (s, 1H): Amide NH.

e 7.6-7.1 ppm (m, 5H): Aromatic phenyl protons.

e 45-4.3 ppm (d, 2H): Chiral methine protons (
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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